Cas no 31191-46-5 (Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-)

• Product Name: Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
• CAS No: 31191-46-5
• MF: C₉H₉BrClNO₃
• MW: 294.52966094017
• CID: 314886
• PubChem ID: 309912
• Update Time: 2025-04-19

Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(3-bromopropoxy)-1-chloro-4-nitro-
• 2-(3-bromopropoxy)-1-chloro-4-nitrobenzene
• 31191-46-5
• NSC-212373
• SCHEMBL14937641
• DTXSID10309591
• FTGLGZDMOLDOKL-UHFFFAOYSA-N
• 2-(3-bromo-propoxy)-1-chloro-4-nitro benzene
• AKOS013326405
• NSC212373

• Inchi： 1S/C9H9BrClNO3/c10-4-1-5-15-9-6-7(12(13)14)2-3-8(9)11/h2-3,6H,1,4-5H2
• InChI Key： FTGLGZDMOLDOKL-UHFFFAOYSA-N
• SMILES： BrCCCOC1C(=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 292.94547
• Monoisotopic Mass: 292.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.605
• Boiling Point: 390.8°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.583
• PSA: 52.37